Cas no 2172260-15-8 (4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid)

• Product Name: 4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid
• CAS No: 2172260-15-8
• MF: C₃₁H₂₉N₃O₅
• MW: 523.57906794548
• CID: 5834650
• PubChem ID: 165737095
• Update Time: 2025-05-23

4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid
• 2172260-15-8
• 4-{[1-benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrrolidin-3-yl]formamido}but-2-ynoic acid
• EN300-1550245

• Inchi： 1S/C31H29N3O5/c35-28(36)15-8-17-32-29(37)31(16-18-34(21-31)19-22-9-2-1-3-10-22)33-30(38)39-20-27-25-13-6-4-11-23(25)24-12-5-7-14-26(24)27/h1-7,9-14,27H,16-21H2,(H,32,37)(H,33,38)(H,35,36)
• InChI Key： HCZAAXQUONTGMX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCC#CC(=O)O)=O)CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 523.21072103g/mol
• Monoisotopic Mass: 523.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on 4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid

4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid (CAS 2172260-15-8): A Comprehensive Guide

The compound 4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid (CAS 2172260-15-8) represents an important building block in modern peptide synthesis and medicinal chemistry. This Fmoc-protected amino acid derivative has gained significant attention in pharmaceutical research due to its unique structural features that enable precise molecular modifications.

Chemically classified as an acetylene-containing amino acid derivative, this compound combines the Fmoc protecting group with a pyrrolidine scaffold and a benzyl substituent, creating a versatile intermediate for drug discovery. The presence of both amide and carboxylic acid functional groups makes it particularly valuable for solid-phase peptide synthesis (SPPS), where researchers frequently search for "how to improve peptide coupling efficiency" or "best Fmoc-protected building blocks."

In the context of current research trends, this compound addresses several hot topics in biochemistry, including: "novel peptide therapeutics for metabolic diseases," "next-generation PROTAC molecules," and "click chemistry applications in drug development." The but-2-ynoic acid moiety specifically enables bioorthogonal reactions, answering frequent search queries about "copper-free click chemistry reagents" or "non-natural amino acids for protein labeling."

The pyrrolidin-3-ylformamido structure contributes to the compound's conformational rigidity, a property highly sought after when researchers investigate "how to improve peptide stability" or "methods to reduce proteolytic degradation." This characteristic makes it valuable for developing peptide-based drugs with enhanced metabolic stability - a common challenge mentioned in searches about "oral bioavailability of peptide therapeutics."

From a synthetic chemistry perspective, the Fmoc-protected amino group ({(9H-fluoren-9-yl)methoxycarbonyl}amino) provides orthogonal protection compatible with standard peptide synthesis protocols. This feature responds to frequent technical questions like "Fmoc deprotection conditions" or "compatibility of protecting groups in SPPS." The benzyl group at the pyrrolidine nitrogen offers additional opportunities for structural diversification, relevant to searches about "N-alkyl amino acid applications."

Market analysis shows growing demand for such specialized amino acid derivatives, particularly in the development of targeted therapies and bioconjugation reagents. The compound's CAS 2172260-15-8 serves as a unique identifier that helps researchers distinguish it from similar structures when sourcing materials or publishing synthetic procedures.

In drug discovery applications, this building block enables the incorporation of both constrained geometries and reactive handles into bioactive molecules. This dual functionality makes it valuable for addressing common research questions such as "how to introduce clickable groups into peptides" or "strategies to stabilize peptide secondary structures." The acetylene functionality specifically supports the growing field of antibody-drug conjugates (ADCs), a frequent topic in searches about "next-generation cancer therapeutics."

Quality control of 4-{1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylformamido}but-2-ynoic acid typically involves HPLC analysis to ensure high purity for sensitive applications. This responds to common quality-related searches like "HPLC methods for Fmoc-amino acids" or "storage conditions for sensitive building blocks." Proper handling requires protection from moisture and storage at controlled temperatures, considerations often searched as "best practices for amino acid derivative storage."

The compound's molecular complexity and multiple functional groups make it an excellent case study for advanced organic synthesis techniques. Researchers frequently investigate "challenges in synthesizing constrained amino acids" or "methods for introducing acetylenes into peptides," making this compound relevant to educational searches as well as practical applications.

Looking forward, CAS 2172260-15-8 is positioned to play a role in emerging areas such as peptide-drug conjugates and targeted protein degraders. Its structural features align with current research directions addressing "how to improve drug targeting specificity" and "approaches to enhance therapeutic index," making it a compound of continuing interest in pharmaceutical development.